Cas no 1337651-66-7 (4-amino-4-(2-chloro-5-methylphenyl)butanoic acid)

• Product Name: 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid
• CAS No: 1337651-66-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6411377
• PubChem ID: 84028970
• Update Time: 2025-10-30

4-amino-4-(2-chloro-5-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid
• 1337651-66-7
• EN300-1976419

• Inchi： 1S/C11H14ClNO2/c1-7-2-3-9(12)8(6-7)10(13)4-5-11(14)15/h2-3,6,10H,4-5,13H2,1H3,(H,14,15)
• InChI Key： UTLBHOWMDAPLEM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid

Introduction to 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid (CAS No. 1337651-66-7)

4-amino-4-(2-chloro-5-methylphenyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1337651-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acids derivatives, characterized by its unique structural motifs that include an amino group, a carboxylic acid moiety, and a phenyl ring substituted with chloro and methyl groups. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid is composed of a four-carbon chain (butanoic backbone) with an amino group at the fourth carbon position. The phenyl ring attached to this chain is further modified by a chlorine atom at the second position and a methyl group at the fifth position. This specific arrangement of substituents influences its reactivity, solubility, and potential biological activity. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, thereby enhancing drug efficacy and safety.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid and its derivatives. Researchers have been investigating its role as a precursor in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested that compounds structurally related to this molecule may exhibit inhibitory effects on enzymes involved in inflammatory responses and metabolic disorders. The amino group and carboxylic acid moiety provide opportunities for further derivatization, allowing chemists to tailor the compound’s properties for specific therapeutic applications.

One of the most compelling aspects of 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid is its versatility in chemical transformations. The chloro-substituted phenyl ring can undergo nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups such as hydroxyl, amino, or thioether moieties. Similarly, the methyl group on the phenyl ring can be selectively modified through oxidation or reduction reactions. These chemical handles make it an attractive scaffold for designing novel compounds with tailored biological activities.

Recent advancements in computational chemistry have further facilitated the exploration of 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid as a lead compound. Molecular modeling studies have been employed to predict its binding affinity to potential drug targets, such as kinases and proteases implicated in cancer and neurodegenerative diseases. These virtual screening approaches have identified several promising derivatives with enhanced potency and selectivity. Such findings underscore the compound’s significance as a building block in drug discovery efforts.

The synthesis of 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes involve multi-step organic transformations, including Friedel-Crafts alkylation, chlorination, and amination reactions. However, recent methodologies have focused on greener and more efficient synthetic strategies, such as catalytic hydrogenation and enzymatic resolutions, to improve yield and reduce environmental impact. These innovations align with the broader trend toward sustainable chemistry practices in pharmaceutical manufacturing.

Beyond its pharmaceutical applications, 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid has shown potential in materials science research. Its unique structural features make it a candidate for developing advanced polymers or liquid crystals with specific optical or electronic properties. For instance, the presence of both polar (amino and carboxylic acid groups) and non-polar (methyl-substituted phenyl ring) regions suggests its utility in creating amphiphilic materials that could be used in drug delivery systems or surface coatings.

The future direction of research on 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid is likely to be shaped by interdisciplinary collaborations between organic chemists, medicinal chemists, biochemists, and computational scientists. As our understanding of disease mechanisms advances, so too will our ability to design targeted therapeutics based on this compound’s scaffold. Moreover, emerging technologies such as artificial intelligence-driven drug discovery platforms are expected to accelerate the identification of new derivatives with improved pharmacological profiles.

In conclusion, 4-amino-4-(2-chloro-5-methylphenyl)butanoic acid (CAS No. 1337651-66-7) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer numerous opportunities for chemical modification and biological exploration, making it a cornerstone in modern drug development efforts. As research continues to uncover new possibilities, this molecule is poised to play an increasingly significant role in addressing some of today’s most pressing medical challenges.